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Compound of Interest

Compound Name: Tetrapotassium hexacyanoferrate

Cat. No.: B1242098 Get Quote

A Technical Guide to Tetrapotassium
Hexacyanoferrate Trihydrate
For Researchers, Scientists, and Drug Development Professionals

Introduction
Tetrapotassium hexacyanoferrate trihydrate, also known as potassium ferrocyanide

trihydrate or yellow prussiate of potash, is an inorganic coordination compound with the

chemical formula K₄[Fe(CN)₆]·3H₂O.[1] It is a lemon-yellow crystalline solid that is soluble in

water but insoluble in ethanol.[1] This compound is widely utilized in various scientific and

industrial applications, including as a laboratory reagent, in the synthesis of pigments like

Prussian blue, and in analytical chemistry techniques.[2] For professionals in research and

drug development, its utility extends to histochemical staining and various assays due to its

specific reactivity with iron ions.

Core Properties and Data
Tetrapotassium hexacyanoferrate trihydrate is valued for its stability and well-defined

chemical properties. The central iron atom is in the +2 oxidation state, forming a stable

octahedral complex with six cyanide ligands. The presence of three water molecules in its

hydrated form is crucial for its crystalline structure.
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Quantitative Data Summary
Property Value

Chemical Formula K₄[Fe(CN)₆]·3H₂O

Molar Mass 422.388 g/mol

Appearance Light yellow crystalline granules[1]

Density 1.85 g/cm³ (trihydrate)[1][3]

Melting Point 70 °C (decomposes, loses water at 60°C)[2][3]

Boiling Point Decomposes

Solubility in Water 28.9 g/100 mL at 20 °C (trihydrate)[1]

CAS Number 14459-95-1 (trihydrate)[1]

Key Applications in Research
The primary application of tetrapotassium hexacyanoferrate trihydrate in a research context

is as a key reagent in the Prussian blue staining protocol. This histochemical method is highly

sensitive for detecting the presence of ferric iron (Fe³⁺) in tissue sections, which is crucial for

studies related to hemochromatosis, hemosiderosis, and other conditions involving iron

overload.

Another significant application is in antioxidant assays, specifically the Potassium Ferricyanide

Reducing Power (PFRAP) assay. This assay measures the reducing ability of antioxidants,

which convert ferricyanide (Fe³⁺) to ferrocyanide (Fe²⁺). The resulting ferrocyanide then reacts

with ferric ions to form a colored complex, allowing for spectrophotometric quantification of

antioxidant activity.

Furthermore, it serves as a precursor in the synthesis of Prussian blue nanoparticles. These

nanoparticles have garnered interest in various biomedical applications, including as contrast

agents in magnetic resonance imaging (MRI) and in the development of biosensors.

Experimental Protocols

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.mdpi.com/1424-8247/15/7/769
https://www.mdpi.com/1424-8247/15/7/769
https://patents.google.com/patent/CN104556151A/en
https://www.formulationbio.com/tetrapotassium-hexacyanoferrate-trihydrate-item-2601.html
https://patents.google.com/patent/CN104556151A/en
https://www.mdpi.com/1424-8247/15/7/769
https://www.mdpi.com/1424-8247/15/7/769
https://www.benchchem.com/product/b1242098?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1242098?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Prussian Blue Staining for Ferric Iron Detection in
Tissue
This protocol details the procedure for identifying ferric iron deposits in paraffin-embedded

tissue sections. The reaction involves treating the tissue with an acidic solution of potassium

ferrocyanide. Ferric ions present in the tissue react with the ferrocyanide to form an insoluble,

bright blue pigment known as Prussian blue (ferric ferrocyanide).[4]

Materials:

Paraffin-embedded tissue sections

10% Formalin (for fixation)

20% Aqueous Solution of Hydrochloric Acid (HCl)

10% Aqueous Solution of Potassium Ferrocyanide (K₄[Fe(CN)₆]·3H₂O)

Nuclear Fast Red solution (for counterstaining)

Distilled water

Ethanol (95% and 100%)

Xylene

Resinous mounting medium

Procedure:

Deparaffinization and Hydration: Deparaffinize tissue sections and hydrate them through a

series of alcohol dilutions to distilled water.[4]

Staining Solution Preparation: Immediately before use, mix equal parts of the 20%

hydrochloric acid solution and the 10% potassium ferrocyanide solution.[4]

Staining: Immerse the slides in the freshly prepared staining solution for 20 minutes.[4]
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Washing: Thoroughly wash the slides in three changes of distilled water.[4]

Counterstaining: Counterstain the sections with Nuclear Fast Red solution for 5 minutes to

visualize cell nuclei.[4]

Rinsing: Rinse the slides twice in distilled water.[4]

Dehydration: Dehydrate the sections through 95% ethanol and two changes of 100%

ethanol.[4]

Clearing: Clear the sections in two changes of xylene, for 3 minutes each.[4]

Mounting: Coverslip the slides using a resinous mounting medium.[4]

Expected Results:

Ferric Iron Deposits: Bright blue[4]

Nuclei: Red[4]

Visualized Workflow: Prussian Blue Staining
The following diagram illustrates the key steps in the Prussian blue staining protocol.
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Caption: Workflow for Prussian Blue Staining of Tissue Sections.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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